molecular formula C3H7ClN2OS B15378327 1-(2-Chloroethyl)-1-methyl-2-sulfinylhydrazine CAS No. 20570-03-0

1-(2-Chloroethyl)-1-methyl-2-sulfinylhydrazine

Cat. No.: B15378327
CAS No.: 20570-03-0
M. Wt: 154.62 g/mol
InChI Key: DGDLCBBDEONOIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound features a sulfinyl (-SO) group, a chloroethyl (-CH₂CH₂Cl) moiety, and a methyl substituent on the hydrazine backbone. These structural elements contribute to its reactivity, enabling it to form covalent bonds with DNA nucleobases, particularly guanine and cytosine, leading to interstrand cross-links (ICLs) that disrupt replication and transcription .

Properties

CAS No.

20570-03-0

Molecular Formula

C3H7ClN2OS

Molecular Weight

154.62 g/mol

IUPAC Name

2-chloro-N-methyl-N-(sulfinylamino)ethanamine

InChI

InChI=1S/C3H7ClN2OS/c1-6(3-2-4)5-8-7/h2-3H2,1H3

InChI Key

DGDLCBBDEONOIE-UHFFFAOYSA-N

Canonical SMILES

CN(CCCl)N=S=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs: Bis(methylsulfonyl)hydrazines

Compounds such as 1,2-bis(methylsulfonyl)-1-(2-chloroethyl)hydrazine (KS119) and its derivatives (e.g., KS119W, PNBC) share the chloroethyl hydrazine core but replace the sulfinyl group with sulfonyl (-SO₂) moieties. These modifications enhance chemical stability but may reduce electrophilicity compared to the sulfinyl variant. For example:

  • KS119 : Demonstrates potent DNA cross-linking via a two-step activation mechanism: initial decomposition to a chloroethyl diazene intermediate, followed by alkylation of DNA .
Compound Sulfur Group Key Modifications Cross-Linking Efficiency (%) Therapeutic Application
1-(2-Chloroethyl)-1-methyl-2-sulfinylhydrazine Sulfinyl (-SO) Methyl substituent Not reported Preclinical studies
KS119 Sulfonyl (-SO₂) 4-Nitrophenylethoxycarbonyl 31.6 ± 1.1 (pre-cross-linked DNA) Solid tumors
PNBC Sulfonyl (-SO₂) 4-Nitrobenzyloxycarbonyl Comparable to KS119 Experimental antitumor agent

Nitrosoureas: Mechanistic Contrasts

Nitrosoureas like 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU) and 1-(2-chloroethyl)-1-nitrosourea are alkylating agents with distinct mechanisms. They generate reactive chloroethyl carbonium ions and isocyanates, leading to DNA alkylation and carbamoylation of proteins . Unlike sulfinylhydrazines, nitrosoureas exhibit:

  • Higher carbamoylating activity : Linked to toxicity and myelosuppression .
  • Lipid solubility : Facilitates blood-brain barrier penetration, making them effective against CNS tumors .
Parameter Sulfinylhydrazines Nitrosoureas (e.g., BCNU)
Primary mechanism DNA cross-linking DNA alkylation + carbamoylation
Carbamoylating activity Low (predicted) High
Alkylating efficiency Moderate (structure-dependent) High
Solubility (octanol/water) Moderate (sulfinyl group) High (optimal for CNS uptake)

DNA Cross-Linking Agents: Efficacy and Repair

N,N'-bis(2-chloroethyl)-N-nitrosourea forms diguanylethane cross-links, similar to sulfinylhydrazines, but with faster decomposition kinetics . Comparative studies on DNA repair (e.g., in WI-38 vs. VA-13 cells) show nitrosourea-induced strand breaks are repaired more efficiently in transformed cells, suggesting sulfinylhydrazines may exhibit different repair resistance profiles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.